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Norfluoxetine N-β-D-Glucuronide Norfluoxetine N-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 96735-72-7
VCID: VC0126911
InChI: InChI=1S/C22H24F3NO7/c23-22(24,25)13-6-8-14(9-7-13)32-15(12-4-2-1-3-5-12)10-11-26-20-18(29)16(27)17(28)19(33-20)21(30)31/h1-9,15-20,26-29H,10-11H2,(H,30,31)/t15?,16-,17-,18+,19-,20+/m0/s1
SMILES: C1=CC=C(C=C1)C(CCNC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=CC=C(C=C3)C(F)(F)F
Molecular Formula: C22H24F3NO7
Molecular Weight: 471.429

Norfluoxetine N-β-D-Glucuronide

CAS No.: 96735-72-7

Reference Standards

VCID: VC0126911

Molecular Formula: C22H24F3NO7

Molecular Weight: 471.429

Norfluoxetine N-β-D-Glucuronide - 96735-72-7

CAS No. 96735-72-7
Product Name Norfluoxetine N-β-D-Glucuronide
Molecular Formula C22H24F3NO7
Molecular Weight 471.429
IUPAC Name (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]oxane-2-carboxylic acid
Standard InChI InChI=1S/C22H24F3NO7/c23-22(24,25)13-6-8-14(9-7-13)32-15(12-4-2-1-3-5-12)10-11-26-20-18(29)16(27)17(28)19(33-20)21(30)31/h1-9,15-20,26-29H,10-11H2,(H,30,31)/t15?,16-,17-,18+,19-,20+/m0/s1
Standard InChIKey GXZQMXPRYAFVRG-OJRVOLPLSA-N
SMILES C1=CC=C(C=C1)C(CCNC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=CC=C(C=C3)C(F)(F)F
Synonyms 1-Deoxy-1-[[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]-β-D-glucopyranuronic Acid;
PubChem Compound 71751199
Last Modified Nov 12 2021
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